Cas no 1689-79-8 (Thiophene,3-(1,1-dimethylethyl)-)
1689-79-8 structure
Product Name:Thiophene,3-(1,1-dimethylethyl)-
Thiophene,3-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Thiophene,3-(1,1-dimethylethyl)-
- 3-TERT-BUTYLTHIOPHENE
- 3-(1,1-dimethylethyl)-thiophene
- 3-t-butylthiophen
- 3-t-butylthiophene
- 3-tert.-Butyl-thiophen
- 3-tert-butyl-thiophene
- 4-tert-butylthiophene
- Thiophene,3-(1,1-dimethylethyl)
- Thiophene,3-tert-butyl
- AKOS006331694
- Q27266292
- 1689-79-8
- 74M18SC40E
- Thiophene, 3-tert-butyl-
- 3-(1,1-dimethylethyl) Thiophene
- Thiophene, 3-(1,1-dimethylethyl)-
- SCHEMBL73301
- DTXSID10168620
- UNII-74M18SC40E
- LZDPZKBVRTYUMQ-UHFFFAOYSA-N
- METHYL3-OXOTETRAHYDROTHIOPHENE-2-CARBOXYLATE
-
- Inchi： 1S/C8H12S/c1-8(2,3)7-4-5-9-6-7/h4-6H,1-3H3
- InChI Key： LZDPZKBVRTYUMQ-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)C(C)(C)C
Computed Properties
- Exact Mass: 140.06600
- Monoisotopic Mass: 140.065971
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 91.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2
- XLogP3: 3.3
Experimental Properties
- Density: 0.9967 (estimate)
- Melting Point: -54.7°C
- Boiling Point: 168.95°C
- Flash Point: 37.7°C
- Refractive Index: 1.5187 (estimate)
- PSA: 28.24000
- LogP: 3.04560
Thiophene,3-(1,1-dimethylethyl)- Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Thiophene,3-(1,1-dimethylethyl)- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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